3-(4-Chlorophenyl)-6-[(3-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(4-chlorophenyl)-6-[(3-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C17H11ClFN5O/c18-12-4-6-14(7-5-12)24-16-15(21-22-24)17(25)23(10-20-16)9-11-2-1-3-13(19)8-11/h1-8,10H,9H2
• InChI Key: HZKSYYOMMOKLLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C17H11ClFN5O
• Molecular Weight: 355.8 g/mol

Description

3-(4-Chlorophenyl)-6-[(3-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one, also known as TFP, is a compound that has gained significant attention in recent years due to its potential use in scientific research. TFP is a heterocyclic compound that contains both triazole and pyrimidine rings. It has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis of Novel Derivatives

The chemical synthesis of triazolopyrimidine derivatives involves various reactions to produce compounds with potential biological activities. One study describes the synthesis of novel [1,2,4]triazolo[1,5-c]pyrimidine-13-ones and pyrano[2,3-d]pyrimidine-6-ones, along with pyrimido[1,6-b][1,2,4]-triazine-3,14-dione, showcasing the versatility of triazolopyrimidine as a core structure for generating diverse chemical entities with potential biological applications (El-Agrody et al., 2001).

Antimicrobial and Anticancer Properties

Several studies have highlighted the antimicrobial and anticancer properties of triazolopyrimidine derivatives. For instance, a class of triazolopyrimidines was shown to possess unique mechanisms of tubulin inhibition, offering a new approach to anticancer therapy (Zhang et al., 2007). Additionally, the synthesis and evaluation of quinazolinone derivatives revealed their potential as anti-inflammatory and analgesic agents, further demonstrating the therapeutic potential of triazolopyrimidine-based compounds in addressing inflammation and pain (Farag et al., 2012).

Biological Activity and Mechanism of Action

The exploration of the biological activity and mechanisms of action of triazolopyrimidine derivatives is crucial for understanding their potential therapeutic applications. Research into the synthesis and antimicrobial effects of certain derivatives against various microbial strains has provided insights into their potential as antimicrobial agents, with some compounds showing significant activity (Farghaly & Hassaneen, 2013). Moreover, the study of their anticancer effects through tubulin polymerization promotion highlights their potential as antitumor agents, offering a promising avenue for cancer treatment (Zhang et al., 2007).